N-[2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]cyclohexyl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[2-[(4-amino-1,2,4-triazol-3-yl)sulfanyl]cyclohexyl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C14H18ClN5O2S2/c15-10-5-7-11(8-6-10)24(21,22)19-12-3-1-2-4-13(12)23-14-18-17-9-20(14)16/h5-9,12-13,19H,1-4,16H2
• InChI Key: MOCXIDHSZQMHQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NS(=O)(=O)C2=CC=C(C=C2)Cl)SC3=NN=CN3N
• Molecular Formula: C14H18ClN5O2S2
• Molecular Weight: 387.9 g/mol

Description

1,2,4-Triazole is a five-member heterocyclic ring containing two carbon and three nitrogen atoms. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, etc.

Synthesis Analysis

A facile method has been developed for the synthesis of Schiff bases derived from substituted and unsubstituted 3-amino- and 4-amino-1,2,4-triazoles. Condensation of the aminotrizoles with a variety of aromatic aldehydes afforded desired Schiff bases in excellent yields.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole compounds is unique, with three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

Schiff bases are the condensation products of primary amines and carbonyl compounds. The stability of aliphatic aldehydes derived Schiff bases is quite inferior to that of aromatic aldehydes. The former being more prone to polymerization while the latter being more stable due to conjugation.

Scientific Research Applications

Anticancer Activity

• . This compound may exhibit cytotoxic effects against cancer cells, making it a promising candidate for further study.
• . Investigating the impact of this compound on cancer cell lines could provide valuable insights.

Aromatase Inhibition

• . These inhibitors play a crucial role in managing hormone-related conditions, including breast cancer.

Antimicrobial Properties

• . Changes in the position of functional groups, such as hydroxyl groups, can impact this activity.

Antioxidant Effects

• . Antioxidants neutralize free radicals, reducing the risk of cellular injury.

Anti-Inflammatory Properties

• . Chronic inflammation contributes to various diseases, including cancer.

Other Biological Activities

• . Exploring additional activities beyond the ones mentioned above is essential.

Mechanism of Action

The biological and chemical importance of the Schiff bases centers around the presence of azomethine group; it is the lone pair on nitrogen of azomethine that plays the key role.

Future Directions

The future directions in the field of 1,2,4-triazole research involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.